Cas no 2553-17-5 (9-Oxononanoic acid)

• Product Name: 9-Oxononanoic acid
• CAS No: 2553-17-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD05864080
• CID: 265125
• PubChem ID: 75704
• Update Time: 2025-05-20

9-Oxononanoic acid Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 9-oxo-
• 9-Oxononanoic acid
• 9-Oxononanoic acidneat
• 9-Ketononanoic acid
• 9-oxo-nonanoic acid
• 8-formyloctanoic acid
• WLGDDELKYAWBBL-UHFFFAOYSA-N
• LMFA01060160
• AK00778362
• C16322
• FA 9:1+1O
• AKOS006239261
• SCHEMBL1603841
• NONANAL-9-OIC ACID
• SY253223
• YH3Q8RSX3Z
• EN300-220107
• AC-33586
• CAA55317
• Q27147919
• C74321
• DTXSID30180228
• CHEBI:78700
• NS00126346
• .OMEGA.-OXONONANOIC ACID
• 9-OxononanoicAcid
• MFCD05864080
• BS-16263
• UNII-YH3Q8RSX3Z
• PD131330
• AZELAALDEHYDIC ACID
• 2553-17-5
• Azelaaldehydic Acid; Azelaic Semialdehyde; Nonanal-9-oic Acid; ?-Oxononanoic Acid;
• HY-W612338
• DB-220110
• CS-0696357

• MDL： MFCD05864080
• Inchi： 1S/C9H16O3/c10-8-6-4-2-1-3-5-7-9(11)12/h8H,1-7H2,(H,11,12)
• InChI Key： WLGDDELKYAWBBL-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC=O)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.018
• Boiling Point: 304.8°Cat760mmHg
• Flash Point: 152.4°C
• Refractive Index: 1.45
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 9-Oxononanoic acid

9-Oxononanoic Acid: A Comprehensive Overview

9-Oxononanoic acid, also known by its CAS number 2553-17-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, which belongs to the family of carboxylic acids, is characterized by the presence of an oxo group at the ninth position of its carbon chain. The structure of 9-oxononanoic acid makes it a versatile molecule with a wide range of uses in various fields, including materials science, biotechnology, and pharmaceuticals.

The synthesis of 9-oxononanoic acid involves several steps, including oxidation and purification processes. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and efficiency. Researchers have also explored alternative methods, such as enzymatic catalysis and green chemistry approaches, to synthesize 9-oxononanoic acid in a more sustainable manner. These developments have not only improved the yield but also reduced the environmental impact of its production.

The chemical properties of 9-oxononanoic acid are heavily influenced by the presence of the oxo group. This functional group imparts unique reactivity to the molecule, making it suitable for various chemical transformations. For instance, the oxo group can act as a site for nucleophilic attack, enabling the formation of derivatives such as esters, amides, and other functionalized compounds. These derivatives have found applications in drug design, where they serve as building blocks for creating bioactive molecules with specific therapeutic properties.

In terms of applications, 9-oxononanoic acid has been extensively studied for its potential in materials science. Its ability to form self-assembled monolayers (SAMs) has made it a valuable component in the development of advanced materials with tailored surface properties. For example, SAMs formed by 9-oxononanoic acid have been used to create surfaces with enhanced hydrophobicity or hydrophilicity, depending on the functional groups present. These surfaces are highly relevant in fields such as microelectronics, biosensors, and medical devices.

The biological activity of 9-oxononanoic acid has also been a topic of interest for researchers. Studies have shown that this compound exhibits antimicrobial properties against various pathogens, including bacteria and fungi. This makes it a promising candidate for use in antimicrobial coatings and formulations. Additionally, recent research has explored the potential of 9-oxononanoic acid as a precursor for drug delivery systems. Its ability to form nanoparticles or micelles has opened up new avenues for targeted drug delivery and controlled release mechanisms.

The environmental impact of 9-oxonnonanoic acid is another area that has received attention from scientists. Given its widespread use in various industries, understanding its biodegradability and toxicity is crucial for ensuring sustainable practices. Recent studies have focused on assessing the environmental fate of this compound and developing strategies to minimize its ecological footprint. These efforts are aligned with global initiatives aimed at promoting green chemistry and reducing pollution.

In conclusion, CAS 2553-17-5, or 9-oxnonanonic acid, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, make it an important molecule in modern science. As research continues to uncover new potentials for this compound, it is likely to play an even more significant role in shaping future technologies and innovations.